N-(3-iodophenyl)-3,5-dimethylbenzamide

• IUPAC Name: N-(3-iodophenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C15H14INO/c1-10-6-11(2)8-12(7-10)15(18)17-14-5-3-4-13(16)9-14/h3-9H,1-2H3,(H,17,18)
• InChI Key: IJQQGWLAHUOFSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC(=CC=C2)I)C
• Molecular Formula: C15H14INO
• Molecular Weight: 351.18 g/mol

Description

N-(3-iodophenyl)-3,5-dimethylbenzamide, also known as iodobenzamide, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of applications, including its use as a radioligand in imaging studies and as a tool for studying dopamine receptors in the brain. In

Scientific Research Applications

Iodobenzamide has been used extensively in scientific research as a radioligand for imaging studies of dopamine receptors in the brain. Specifically, it has been used to study the D2 receptor subtype, which is involved in a variety of neurological and psychiatric disorders. Iodobenzamide has also been used to investigate the effects of drugs and other compounds on dopamine receptor binding in the brain.

Mechanism of Action

Iodobenzamide binds to the dopamine D2 receptor subtype in the brain, which is involved in the regulation of mood, movement, and reward. By binding to this receptor, N-(3-iodophenyl)-3,5-dimethylbenzamidee can be used to visualize and quantify the density and distribution of D2 receptors in the brain. This can provide valuable information about the role of dopamine in various neurological and psychiatric disorders.
Biochemical and Physiological Effects
Iodobenzamide has been found to have a high affinity for the dopamine D2 receptor subtype in the brain, with little to no affinity for other dopamine receptor subtypes or other neurotransmitter receptors. This selectivity allows for specific targeting of D2 receptors in the brain, which can provide valuable information about the role of dopamine in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-iodophenyl)-3,5-dimethylbenzamidee is its high selectivity for the dopamine D2 receptor subtype, which allows for specific targeting of this receptor in the brain. Additionally, N-(3-iodophenyl)-3,5-dimethylbenzamidee has been found to have a relatively long half-life, which allows for longer imaging sessions and more accurate quantification of receptor binding.
One limitation of N-(3-iodophenyl)-3,5-dimethylbenzamidee is its relatively high cost compared to other radioligands. Additionally, N-(3-iodophenyl)-3,5-dimethylbenzamidee has a relatively low binding affinity for the dopamine D2 receptor subtype compared to other radioligands, which may limit its sensitivity for detecting changes in receptor binding.

Future Directions

Future research on N-(3-iodophenyl)-3,5-dimethylbenzamidee could focus on developing new methods for synthesizing the compound that are more efficient and cost-effective. Additionally, research could focus on improving the selectivity and binding affinity of N-(3-iodophenyl)-3,5-dimethylbenzamidee for the dopamine D2 receptor subtype, as well as exploring its potential applications in other areas of neuroscience research.